![molecular formula C22H21BrN2O4S B298075 N'-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzylidene}benzenesulfonohydrazide](/img/structure/B298075.png)
N'-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzylidene}benzenesulfonohydrazide
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Overview
Description
N-{3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzylidene}benzenesulfonohydrazide, commonly known as BMBSH, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. BMBSH is a hydrazide derivative that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.
Mechanism of Action
The mechanism of action of BMBSH is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. BMBSH has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory prostaglandins. BMBSH has also been shown to inhibit the activity of protein kinase C (PKC), a signaling pathway involved in cell proliferation and survival.
Biochemical and Physiological Effects:
BMBSH has been shown to have various biochemical and physiological effects. In vitro studies have shown that BMBSH inhibits the growth of cancer cells and induces apoptosis. BMBSH has also been shown to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases. Additionally, BMBSH has demonstrated antibacterial activity against various strains of bacteria, including MRSA.
Advantages and Limitations for Lab Experiments
One advantage of using BMBSH in lab experiments is its high yield and purity, which makes it easy to obtain and use. Additionally, BMBSH has been shown to have various therapeutic applications, making it a potential candidate for drug development. However, one limitation of using BMBSH in lab experiments is its limited solubility in water, which may affect its bioavailability and efficacy.
Future Directions
There are several future directions for research on BMBSH. One area of research is the development of BMBSH-based drugs for the treatment of cancer and inflammatory diseases. Another area of research is the optimization of the synthesis method to improve the yield and purity of BMBSH. Additionally, further studies are needed to fully understand the mechanism of action of BMBSH and its physiological effects.
Synthesis Methods
BMBSH has been synthesized using various methods, including the reaction of 3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde with benzenesulfonylhydrazide in the presence of a catalyst. Another method involves the reaction of 3-bromo-5-methoxy-4-[(4-methylbenzyl)oxy]benzaldehyde with hydrazine hydrate and benzenesulfonyl chloride. Both methods result in the formation of BMBSH with high yield and purity.
Scientific Research Applications
BMBSH has been studied extensively for its potential therapeutic applications, including its anti-inflammatory, anti-cancer, and anti-bacterial properties. In vitro studies have shown that BMBSH inhibits the growth of various cancer cell lines and induces apoptosis. BMBSH has also been shown to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases. Additionally, BMBSH has demonstrated antibacterial activity against various strains of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA).
properties
Molecular Formula |
C22H21BrN2O4S |
---|---|
Molecular Weight |
489.4 g/mol |
IUPAC Name |
N-[(E)-[3-bromo-5-methoxy-4-[(4-methylphenyl)methoxy]phenyl]methylideneamino]benzenesulfonamide |
InChI |
InChI=1S/C22H21BrN2O4S/c1-16-8-10-17(11-9-16)15-29-22-20(23)12-18(13-21(22)28-2)14-24-25-30(26,27)19-6-4-3-5-7-19/h3-14,25H,15H2,1-2H3/b24-14+ |
InChI Key |
SUSTXONNYXPARB-ZVHZXABRSA-N |
Isomeric SMILES |
CC1=CC=C(C=C1)COC2=C(C=C(C=C2Br)/C=N/NS(=O)(=O)C3=CC=CC=C3)OC |
SMILES |
CC1=CC=C(C=C1)COC2=C(C=C(C=C2Br)C=NNS(=O)(=O)C3=CC=CC=C3)OC |
Canonical SMILES |
CC1=CC=C(C=C1)COC2=C(C=C(C=C2Br)C=NNS(=O)(=O)C3=CC=CC=C3)OC |
Origin of Product |
United States |
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